4-hydroxy-N-(2-(1-propyl-1H-benzo[d]imidazol-2-yl)ethyl)butanamide

• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol
• IUPAC Name: 4-hydroxy-N-[2-(1-propylbenzimidazol-2-yl)ethyl]butanamide
• InChI: InChI=1S/C16H23N3O2/c1-2-11-19-14-7-4-3-6-13(14)18-15(19)9-10-17-16(21)8-5-12-20/h3-4,6-7,20H,2,5,8-12H2,1H3,(H,17,21)
• InChI Key: GSEFXGDFZIFIPV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1CCNC(=O)CCCO

Description

4-HYDROXY-N-[2-(1-PROPYL-1H-1,3-BENZODIAZOL-2-YL)ETHYL]BUTANAMIDE is a synthetic compound that belongs to the class of benzodiazole derivatives. Benzodiazoles are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

The synthesis of 4-HYDROXY-N-[2-(1-PROPYL-1H-1,3-BENZODIAZOL-2-YL)ETHYL]BUTANAMIDE involves several steps. One common method includes the reaction of 1-propyl-1H-1,3-benzodiazole with 2-bromoethylamine hydrobromide to form an intermediate, which is then reacted with 4-hydroxybutanamide under specific conditions to yield the final product . Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as using catalysts or varying temperature and pressure .

Chemical Reactions Analysis

4-HYDROXY-N-[2-(1-PROPYL-1H-1,3-BENZODIAZOL-2-YL)ETHYL]BUTANAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the hydroxyl group is replaced by other functional groups such as halides or alkyl groups.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic reactions.

Biology: The compound has shown potential in biological assays, particularly in studying enzyme interactions and receptor binding.

Medicine: Research has indicated its potential as a therapeutic agent due to its anti-inflammatory, antiviral, and anticancer properties.

Industry: It can be used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-HYDROXY-N-[2-(1-PROPYL-1H-1,3-BENZODIAZOL-2-YL)ETHYL]BUTANAMIDE involves its interaction with specific molecular targets. It binds to certain receptors or enzymes, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of inflammatory mediators, induction of apoptosis in cancer cells, or inhibition of viral replication .

Comparison with Similar Compounds

4-HYDROXY-N-[2-(1-PROPYL-1H-1,3-BENZODIAZOL-2-YL)ETHYL]BUTANAMIDE can be compared with other benzodiazole derivatives such as:

1H-1,3-Benzodiazole: Known for its antimicrobial and anticancer properties.

2-Phenyl-1H-1,3-benzodiazole: Exhibits significant anti-inflammatory and analgesic activities.

5-Nitro-1H-1,3-benzodiazole: Used in the treatment of bacterial infections due to its potent antibacterial activity.

The uniqueness of 4-HYDROXY-N-[2-(1-PROPYL-1H-1,3-BENZODIAZOL-2-YL)ETHYL]BUTANAMIDE lies in its specific structural features and the combination of functional groups, which contribute to its distinct biological activities and potential therapeutic applications .